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Compound of Interest

Compound Name: Dichlorobutene

Cat. No.: B078561

CAS Number: 760-23-6
Molecular Weight: 124.99 g/mol .[1]

This technical guide provides an in-depth overview of 3,4-dichloro-1-butene, a significant
chemical intermediate. The information is tailored for researchers, scientists, and professionals
in drug development, focusing on its chemical properties, synthesis, and safety protocols.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 3,4-dichloro-1-butene, including its
physical, chemical, and toxicological properties.

Table 1: Physical and Chemical Properties of 3,4-Dichloro-1-butene
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Property Value Source(s)
Molecular Formula C4H6CI2 [1]

Melting Point -61 °C [1]

Boiling Point 123 °C [2]

Density 1.15g/mL at 25 °C

Flash Point 83 °F (28 °C) [1]

Vapor Pressure 17 mm Hg at 25 °C

Water Solubility Practically insoluble

Refractive Index n20/D 1.4658

Table 2: Toxicological Data for 3,4-Dichloro-1-butene

Parameter Value Species Source(s)
Oral LD50 ~940 mg/kg Rat [3]
Inhalation LC50 ~2100 ppm Rat [3]

Table 3: Environmental Fate Data for 3,4-Dichloro-1-butene

Parameter Value Source(s)
Bioconcentration Factor (BCF)  0.59 to 13.3 (in carp) [1]
Atmospheric Half-life (Hydroxyl

_ ~19 hours
Radicals)
Atmospheric Half-life (Ozone) ~23 hours

Synthesis and Manufacturing

The primary industrial synthesis of 3,4-dichloro-1-butene involves a two-step process starting
from 1,3-butadiene.[2] This process includes the chlorination of butadiene followed by the
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isomerization of the resulting dichlorobutene mixture.[2]

Experimental Protocols

Protocol 1: Vapor Phase Chlorination of 1,3-Butadiene

This protocol describes the synthesis of a mixture of 3,4-dichloro-1-butene and 1,4-dichloro-2-
butene.[2]

¢ Objective: To produce a mixture of dichlorobutenes via the vapor-phase reaction of 1,3-
butadiene and chlorine.

e Materials: 1,3-Butadiene (gas), Chlorine (gas), Nitrogen (for inerting).

o Equipment: Gas flow meters, packed or unpacked tubular reactor (glass or nickel), heating
furnace, condenser, and a collection flask.

e Procedure:

o The reactor system is assembled and purged with dry nitrogen to eliminate air and
moisture.[2]

o The reactor is heated to a temperature between 280-400°C.[2]

o Gaseous 1,3-butadiene and chlorine are introduced into the reactor. A molar ratio of at
least 10:1 (butadiene to chlorine) is maintained to minimize the formation of higher
chlorinated byproducts.[2]

o The reaction products are cooled in a condenser to liquefy the dichlorobutenes, which
are then collected.[2]

o Unreacted butadiene can be collected in a cold trap for recycling.[2]
Protocol 2: Isomerization of 1,4-Dichloro-2-butene

This protocol details the conversion of the 1,4-dichloro-2-butene isomer to the desired 3,4-
dichloro-1-butene.[2]
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o Objective: To isomerize 1,4-dichloro-2-butene to 3,4-dichloro-1-butene.

o Materials: Crude dichlorobutene mixture, catalyst (e.g., copper(l) chloride, copper
naphthenate).[2]

« Equipment: Round-bottom flask, heating mantle with stirring, distillation apparatus.
e Procedure:

o The crude dichlorobutene mixture is added to a flask containing the catalyst (1-15% by
weight of the dichlorobutenes).[2]

o The mixture is heated with stirring to a temperature between 80°C and 120°C under
reduced pressure (50-300 mm Hg).[2]

o The progress of the isomerization is monitored by gas chromatography.[2]
Protocol 3: Purification by Fractional Distillation
o Objective: To separate 3,4-dichloro-1-butene from the reaction mixture.
o Equipment: Fractional distillation apparatus.
e Procedure:
o The isomerized mixture is subjected to fractional distillation under reduced pressure.[2]

o Due to its lower boiling point (123°C) compared to 1,4-dichloro-2-butene (155°C), 3,4-
dichloro-1-butene is distilled first, allowing for its separation and purification.[2]

Analytical Methods

A chromatographic method is available for the determination of 3,4-dichloro-1-butene in air.[4]
The method utilizes a 2-meter long, 4 mm diameter analytical column filled with diatomite
impregnated with 10% PFMS 4, heated to 130°C.[4] A flame ionization detector is used with
nitrogen as the carrier gas.[4]

Visualizations
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The following diagrams illustrate the synthesis workflow and the logical relationships in the
production of 3,4-dichloro-1-butene.

Pure 3,4-Dichloro-1-butene
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Synthesis and Purification Workflow for 3,4-Dichloro-1-butene.
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Logical Flow of 3,4-Dichloro-1-butene Synthesis.

Safety and Handling
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3,4-Dichloro-1-butene is a hazardous substance and requires careful handling. It is classified
as a flammable liquid and is harmful if swallowed or inhaled. It causes severe skin burns and
eye damage. Appropriate personal protective equipment, including gloves, protective clothing,
and eye/face protection, should be worn.[2] Work should be conducted in a well-ventilated
area, and sources of ignition must be avoided.[2]

In case of skin contact, immediately remove all contaminated clothing and rinse the skin with
water. If inhaled, move the person to fresh air and seek immediate medical attention. For eye
contact, rinse cautiously with water for several minutes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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